Cas no 1005552-90-8 (1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde)

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde is a brominated and chlorinated pyrazole derivative with a formyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—featuring a 4-bromophenyl group, a chlorine atom at the 5-position, and a methyl group at the 3-position—enhances reactivity for further functionalization, such as nucleophilic additions or cross-coupling reactions. The aldehyde moiety provides a reactive handle for condensation or reduction reactions, making it valuable in constructing heterocyclic frameworks. High purity and well-defined structure ensure consistent performance in synthetic applications.

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde structure

1005552-90-8 structure

Product Name:1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde

CAS No:1005552-90-8

MF:C₁₁H₈BrClN₂O

MW:299.551020622253

CID:3057877

PubChem ID:19579293

Update Time:2025-06-07

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
- 1-(4-bromophenyl)-5-chloro-3-methylpyrazole-4-carbaldehyde
- CS-0340000
- 1005552-90-8
- AKOS000304759
- G74018
- STK348821
- 1-(4-bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
- SCHEMBL15332484
- MDL： MFCD02256095
- Inchi： 1S/C11H8BrClN2O/c1-7-10(6-16)11(13)15(14-7)9-4-2-8(12)3-5-9/h2-6H,1H3
- InChI Key： QHPRGOUYMYHPOW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(=C(C=O)C(C)=N1)Cl

Computed Properties

Exact Mass: 297.951
Monoisotopic Mass: 297.951
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.9A^2
XLogP3: 3.4

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB498050-250 mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		250MG	€176.40	2022-03-23
abcr	AB498050-500 mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		500MG	€209.50	2022-03-23
abcr	AB498050-1 g	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		1g	€231.60	2022-03-23
abcr	AB498050-5 g	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		5g	€519.80	2022-03-23
Ambeed	A882333-100mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8	98%	100mg	$91.0	2024-04-26
Ambeed	A882333-250mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8	98%	250mg	$113.0	2024-04-26
Ambeed	A882333-1g	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8	98%	1g	$170.0	2024-04-26